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Compound of Interest

Compound Name: Solvent red 195

Cat. No.: B1595644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physicochemical properties of Solvent
Red 195. While specific absorption and emission spectra for this dye are not readily available

in the public domain, this document outlines a comprehensive, generalized experimental

protocol for determining these key spectroscopic parameters. This guide is intended to equip

researchers with the necessary methodology to characterize Solvent Red 195 and similar dyes

in a laboratory setting.

Physicochemical Properties of Solvent Red 195
Solvent Red 195 is a monoazo dye known for its application in coloring a variety of plastics

and fibers due to its favorable properties.[1] It is recognized for its bright, bluish-red hue.[1][2]

Key characteristics reported for this dye are summarized in the table below.
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Property Value/Description Source(s)

Color Index Name Solvent Red 195 [3]

Appearance Bluish Red Powder [4]

Chemical Class Sulphonazo series [3]

Melting Point 214-216 °C [2][4]

Heat Resistance in PS 300 °C [3][4][5]

Light Fastness in PS Grade 8 (Superior) [3][4]

Solubility (g/L at 20°C)

Acetone 1.4 [4][6]

Butyl Acetate 1.3 [4][6]

Methylbenzene 2.7 [4][6]

Dichloromethane 37.1 [6]

Ethyl Alcohol 0.8 [6]

Primary Applications

Coloring for plastics (PS,

HIPS, ABS, PC, RPVC,

PMMA, SAN, AS, PA6, PET)

and fibers.

[1][4][6][7]

Spectroscopic Characterization: A Generalized
Protocol
The following section details a standard methodology for determining the absorption and

emission spectra of a solvent dye like Solvent Red 195.

Experimental Protocol: Absorption and Emission
Spectroscopy
Objective: To determine the absorption and emission maxima (λmax), and to acquire the full

absorption and emission spectra of Solvent Red 195 in a specified solvent.
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Materials:

Solvent Red 195

Spectroscopic grade solvent (e.g., ethanol, acetone, dichloromethane)

Volumetric flasks (10 mL, 25 mL, 50 mL)

Micropipettes

Quartz cuvettes (1 cm path length)

UV-Visible Spectrophotometer

Fluorometer

Procedure:

Stock Solution Preparation:

1. Accurately weigh a small amount (e.g., 1 mg) of Solvent Red 195 using an analytical

balance.

2. Dissolve the dye in a known volume (e.g., 10 mL) of the chosen spectroscopic grade

solvent in a volumetric flask to create a concentrated stock solution. Ensure complete

dissolution, using sonication if necessary.

Working Solution Preparation:

1. Perform a serial dilution of the stock solution to prepare a series of working solutions of

varying concentrations. A typical concentration for absorption measurements is in the

micromolar (µM) range.

2. For emission measurements, a more dilute solution is often required to avoid inner filter

effects.

Absorption Spectrum Measurement:
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1. Turn on the UV-Visible spectrophotometer and allow the lamp to warm up for at least 30

minutes.

2. Set the desired wavelength range for scanning (e.g., 300-800 nm).

3. Use a quartz cuvette filled with the pure solvent as a blank to zero the instrument.

4. Rinse the sample cuvette with the working solution before filling it.

5. Place the sample cuvette in the spectrophotometer and record the absorption spectrum.

6. The wavelength at which the highest absorbance is recorded is the absorption maximum

(λmax abs).

Emission Spectrum Measurement:

1. Turn on the fluorometer and allow the lamp to warm up.

2. Set the excitation wavelength to the determined absorption maximum (λmax abs).

3. Set the emission wavelength scan range to start at a wavelength slightly longer than the

excitation wavelength and extend to the desired range (e.g., if λmax abs is 550 nm, scan

from 560 nm to 800 nm).

4. Use a cuvette with the pure solvent to record a blank spectrum and subtract it from the

sample spectrum.

5. Place the cuvette with the dilute working solution in the fluorometer and record the

emission spectrum.

6. The wavelength at which the highest fluorescence intensity is recorded is the emission

maximum (λmax em).

Data Analysis:

Plot absorbance versus wavelength to visualize the absorption spectrum.

Plot fluorescence intensity versus wavelength to visualize the emission spectrum.
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The molar absorptivity (ε) can be calculated using the Beer-Lambert law (A = εcl), where A is

the absorbance at λmax abs, c is the molar concentration, and l is the path length of the

cuvette.

Generalized Experimental Workflow
The following diagram illustrates the general workflow for obtaining the absorption and

emission spectra of a solvent dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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